2-Propen-1-ol, 3-phenyl- 2-Propen-1-ol, 3-phenyl- trans-Cinnamyl alcohol, also known as 3-phenyl-2-propen-1-ol or styrylcarbinol, belongs to the class of organic compounds known as cinnamyl alcohols. These are aromatic alcohols containing a 3-phenylprop-2-en-1-ol moiety. trans-Cinnamyl alcohol exists as a solid, slightly soluble (in water), and an extremely weak acidic (essentially neutral) compound (based on its pKa). Within the cell, trans-cinnamyl alcohol is primarily located in the cytoplasm. trans-Cinnamyl alcohol is also a parent compound for other transformation products, including but not limited to, trans-p-coumaryl alcohol, 3, 4, 5-trimethoxy cinnamyl alcohol, and 3, 4-dimethoxycinnamyl alcohol. trans-Cinnamyl alcohol is a sweet, balsam, and cinnamic tasting compound that can be found in a number of food items such as komatsuna, nopal, catjang pea, and wild leek. This makes trans-cinnamyl alcohol a potential biomarker for the consumption of these food products.
Cinnamyl alcohol is a primary alcohol comprising an allyl core with a hydroxy substituent at the 1-position and a phenyl substituent at the 3-position (geometry of the C=C bond unspecified). It has a role as a plant metabolite.
Cinnamyl alcohol is a naturally occurring compound that is found within cinnamon. Due to the low levels found in cinnamon, cinnamyl alcohol is usually supplied as [DB14184] within commercial products. Cinnamyl alcohol has been shown to be a skin sensitizer, with a NOEL (No Effect Level) of ~4%. Sensitivity to cinnamyl alcohol may be identified with a clinical patch test.
Brand Name: Vulcanchem
CAS No.: 104-54-1
VCID: VC0047014
InChI: InChI=1S/C9H10O/c10-8-4-7-9-5-2-1-3-6-9/h1-7,10H,8H2/b7-4+
SMILES: C1=CC=C(C=C1)C=CCO
Molecular Formula: C9H10O
Molecular Weight: 134.17 g/mol

2-Propen-1-ol, 3-phenyl-

CAS No.: 104-54-1

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VCID: VC0047014

Molecular Formula: C9H10O

Molecular Weight: 134.17 g/mol

2-Propen-1-ol, 3-phenyl- - 104-54-1

CAS No. 104-54-1
Product Name 2-Propen-1-ol, 3-phenyl-
Molecular Formula C9H10O
Molecular Weight 134.17 g/mol
IUPAC Name (E)-3-phenylprop-2-en-1-ol
Standard InChI InChI=1S/C9H10O/c10-8-4-7-9-5-2-1-3-6-9/h1-7,10H,8H2/b7-4+
Standard InChIKey OOCCDEMITAIZTP-QPJJXVBHSA-N
Isomeric SMILES C1=CC=C(C=C1)/C=C/CO
SMILES C1=CC=C(C=C1)C=CCO
Canonical SMILES C1=CC=C(C=C1)C=CCO
Boiling Point 250.0 °C @ 760 MM HG
Colorform NEEDLES OR CRYSTAL MASS
WHITE TO YELLOWISH SOLID
WHITE NEEDLES FROM PETROLEUM ETHER
Density d204 1.04
1.0397 @ 35 °C/35 °C
Flash Point 126 °C
Melting Point 33.0 °C
33 °C
33°C
Physical Description Liquid
Solid
White to yellowish crystalline solid, warm-balsamic, floral, sweet odou
Description trans-Cinnamyl alcohol, also known as 3-phenyl-2-propen-1-ol or styrylcarbinol, belongs to the class of organic compounds known as cinnamyl alcohols. These are aromatic alcohols containing a 3-phenylprop-2-en-1-ol moiety. trans-Cinnamyl alcohol exists as a solid, slightly soluble (in water), and an extremely weak acidic (essentially neutral) compound (based on its pKa). Within the cell, trans-cinnamyl alcohol is primarily located in the cytoplasm. trans-Cinnamyl alcohol is also a parent compound for other transformation products, including but not limited to, trans-p-coumaryl alcohol, 3, 4, 5-trimethoxy cinnamyl alcohol, and 3, 4-dimethoxycinnamyl alcohol. trans-Cinnamyl alcohol is a sweet, balsam, and cinnamic tasting compound that can be found in a number of food items such as komatsuna, nopal, catjang pea, and wild leek. This makes trans-cinnamyl alcohol a potential biomarker for the consumption of these food products.
Cinnamyl alcohol is a primary alcohol comprising an allyl core with a hydroxy substituent at the 1-position and a phenyl substituent at the 3-position (geometry of the C=C bond unspecified). It has a role as a plant metabolite.
Cinnamyl alcohol is a naturally occurring compound that is found within cinnamon. Due to the low levels found in cinnamon, cinnamyl alcohol is usually supplied as [DB14184] within commercial products. Cinnamyl alcohol has been shown to be a skin sensitizer, with a NOEL (No Effect Level) of ~4%. Sensitivity to cinnamyl alcohol may be identified with a clinical patch test.
Shelf Life IS OXIDIZED SLOWLY ON EXPOSURE TO HEAT, LIGHT, & AIR
Solubility FREELY SOL IN ALC, ETHER, OTHER COMMON ORGANIC SOLVENTS; SOL IN WATER, GLYCEROL; CLEARLY SOL IN 3 VOL 50% ALC
insoluble to slightly soluble in water; soluble in oils
moderately soluble (in ethanol)
Synonyms 3-Phenyl-2-propen-1-ol; 1-Phenyl-3-hydroxy-1-propene; 1-Phenylprop-1-en-3-ol; 3-Hydroxy-1-phenylprop-1-ene; 3-Phenyl-2-propen-1-ol; 3-Phenyl-2-propene-1-ol; 3-Phenyl-2-propenol; 3-Phenylallyl Alcohol; Cinnamic Alcohol; NSC 623440; NSC 8775; Styrone;
Vapor Pressure 0.02 mmHg
PubChem Compound 5315892
Last Modified Nov 11 2021
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